Confirming Mechanism of Action: A Comparative Guide to Genetic and Chemical Knockout Studies

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*4-(4-methylphenoxy)-2H-chromen-2-one*
Cat. No.:	*B427899*

Get Quote

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery and biological research, elucidating a molecule's precise mechanism of action (MoA) is paramount. It is the foundational knowledge upon which safe and effective therapeutics are built. Among the most powerful tools in our arsenal for confirming MoA are knockout studies, which involve the targeted disruption of a gene or protein to observe the resulting phenotypic changes. This guide provides an in-depth comparison of the leading genetic and chemical knockout methodologies, offering insights into their underlying principles, experimental workflows, and the critical considerations for robust and reproducible data.

The Central Dogma of Knockout Studies: From Gene to Function

At its core, a knockout study is a direct test of a hypothesis. By specifically removing a single component of a complex biological system, we can infer its function by observing the

© 2026 BenchChem. All rights reserved.

consequences of its absence. This "loss-of-function" approach is a cornerstone of target identification and validation, providing the crucial link between a molecular target and a biological or disease phenotype.[1][2][3]

This guide will navigate the landscape of knockout technologies, from the precision of CRISPR-Cas9 to the temporal control offered by small molecule inhibitors. We will delve into the nuances of each technique, equipping you with the knowledge to select the optimal strategy for your research question and to design experiments with the highest degree of scientific integrity.

Genetic Knockout Methodologies: Permanently Silencing the Message

Genetic knockout techniques offer the advantage of creating a permanent and heritable disruption of a target gene, providing a clean background for studying its function.

CRISPR-Cas9: The Scalpel of the Genome

The advent of CRISPR-Cas9 has revolutionized gene editing, offering a relatively simple, efficient, and highly specific method for generating gene knockouts.[4][5]

Mechanism of Action: The CRISPR-Cas9 system consists of two key components: the Cas9 nuclease, which acts as a pair of "molecular scissors," and a guide RNA (gRNA) that directs the Cas9 to a specific location in the genome.[5] The gRNA contains a sequence complementary to the target DNA, ensuring precise binding.[6][7] Once at the target site, Cas9 induces a double-strand break (DSB) in the DNA.[6][7][8] The cell's natural DNA repair machinery then attempts to fix this break, often through a process called non-homologous end joining (NHEJ). This repair process is error-prone and frequently results in small insertions or deletions (indels) that disrupt the gene's reading frame, leading to a non-functional protein.[5]

Experimental Workflow: CRISPR-Cas9 Mediated Knockout

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A streamlined workflow for generating and validating CRISPR-Cas9 knockout cell lines.

Protocol: Generating a CRISPR-Cas9 Knockout Cell Line

- gRNA Design and Synthesis:
  - Utilize online design tools to identify optimal gRNA sequences targeting an early exon of the gene of interest. This maximizes the likelihood of generating a loss-of-function mutation.[9]
  - Perform in silico off-target analysis to minimize potential cleavage at unintended genomic sites.[10][11][12]
  - Synthesize or purchase high-quality gRNAs.
- Delivery of CRISPR Components:
  - Co-transfect the Cas9 nuclease (as plasmid DNA, mRNA, or protein) and the gRNA into the target cells.
  - Alternatively, use a viral vector (e.g., lentivirus) for efficient delivery into difficult-to-transfect cells.

© 2026 BenchChem. All rights reserved.

- Single-Cell Cloning and Expansion:
  - Isolate individual cells to establish clonal populations. This is crucial as CRISPR-Cas9 editing efficiency can vary between cells.
  - Expand each clone into a stable cell line.
- Validation of Knockout:
  - Genotypic Analysis: Extract genomic DNA from each clone and perform PCR amplification of the target region followed by Sanger sequencing or next-generation sequencing to confirm the presence of indels.[13][14]
  - Expression Analysis: Use quantitative PCR (qPCR) to measure mRNA levels of the target gene.[13] A significant reduction suggests successful knockout.
  - Protein Analysis: Perform Western blotting to confirm the absence of the target protein.[13][14] This is the most direct evidence of a successful knockout at the functional level.
  - Phenotypic Analysis: Conduct functional assays to assess the expected biological consequences of the gene knockout.[13]

Key Considerations for CRISPR-Cas9:

- Off-Target Effects: While highly specific, Cas9 can sometimes cleave DNA at sites with partial homology to the gRNA sequence.[10][11] Rigorous gRNA design and whole-genome sequencing can help mitigate and identify off-target mutations.[10]
- Cell Line Specificity: The efficiency of CRISPR-Cas9 can vary significantly between different cell lines.[9] Optimization of delivery methods and selection strategies is often necessary.
- Congenic Footprint: In knockout mouse models, it's important to be aware of the "congenic footprint," where a segment of the embryonic stem cell-derived chromosome flanking the knockout allele is retained, potentially confounding phenotypic analysis.[15]

RNA Interference (RNAi): A Transient Knockdown Approach

© 2026 BenchChem. All rights reserved.

RNA interference (RNAi) is a natural cellular process that regulates gene expression.[2] This mechanism can be harnessed to achieve a transient knockdown of a target gene, offering a valuable alternative to permanent knockout, particularly for studying essential genes.

Mechanism of Action: RNAi is mediated by small interfering RNAs (siRNAs), which are short, double-stranded RNA molecules.[16] Once introduced into a cell, siRNAs are incorporated into the RNA-induced silencing complex (RISC).[17] The RISC complex then uses one strand of the siRNA as a guide to find and bind to the complementary messenger RNA (mRNA) of the target gene. This binding leads to the cleavage and degradation of the target mRNA, thereby preventing its translation into protein.[16]

Experimental Workflow: siRNA-Mediated Knockdown



Click to download full resolution via product page

Caption: A typical workflow for performing siRNA-mediated gene knockdown experiments.

Protocol: Transient Knockdown using siRNA

- siRNA Design and Synthesis:
  - Design or purchase at least two to three independent siRNAs targeting different regions of the same mRNA. This helps to control for off-target effects.[18]
  - Use bioinformatics tools to predict and minimize potential off-target binding.
- siRNA Transfection:
  - Transfect the siRNAs into the target cells using a suitable lipid-based transfection reagent or electroporation.

© 2026 BenchChem. All rights reserved.

- Include a non-targeting siRNA as a negative control.

- Incubation and Analysis:
  - Incubate the cells for 24-72 hours to allow for mRNA and protein knockdown.
  - Harvest the cells and perform qPCR and Western blotting to assess the efficiency of knockdown at the mRNA and protein levels, respectively.
  - Conduct phenotypic assays to evaluate the functional consequences of the knockdown.

Key Considerations for RNAi:

- Off-Target Effects: A major concern with RNAi is the potential for off-target effects, where the siRNA downregulates unintended genes.[17][19][20] This can occur through partial complementarity between the siRNA and non-target mRNAs.[17] Using multiple siRNAs targeting the same gene and performing rescue experiments can help to validate on-target effects.[18]
- Incomplete Knockdown: RNAi typically results in a partial reduction of the target protein, which may not be sufficient to elicit a clear phenotype.
- Transient Nature: The effects of siRNA are temporary, which can be an advantage for studying essential genes but a limitation for long-term studies.

Chemical Knockout Methodologies: Reversible and Tunable Perturbation

Chemical knockout approaches utilize small molecules to inhibit or degrade a target protein, offering temporal control and reversibility that is not possible with genetic methods.

Small Molecule Inhibitors: Blocking Protein Function

Small molecule inhibitors are compounds that bind to a target protein and modulate its activity.[21][22] They are invaluable tools for target validation and for probing the dynamic roles of proteins in cellular processes.[23][24][25]

© 2026 BenchChem. All rights reserved.

Mechanism of Action: Small molecule inhibitors typically function by binding to the active site of an enzyme or a critical regulatory domain of a protein, thereby blocking its function. The selectivity of an inhibitor for its intended target over other proteins is a crucial parameter.[22][26][27]

Protocol: Target Validation with a Small Molecule Inhibitor

- Inhibitor Selection and Characterization:
  - Select a potent and selective inhibitor for the target of interest.[22] Consult public databases and literature for well-characterized chemical probes.[23]
  - Determine the inhibitor's in vitro potency (e.g., IC50 or Ki) and its cellular potency.[22]
- Cellular Treatment:
  - Treat cells with a range of inhibitor concentrations to determine the optimal dose for target engagement without causing toxicity.
  - Include a vehicle-only control (e.g., DMSO).
- Target Engagement and Phenotypic Analysis:
  - Confirm target engagement in cells using methods such as Western blotting to assess downstream signaling events or thermal shift assays.
  - Perform phenotypic assays to evaluate the biological effects of inhibiting the target protein.

Key Considerations for Small Molecule Inhibitors:

- Selectivity: Even highly selective inhibitors may have off-target effects, especially at higher concentrations.[22] Using structurally distinct inhibitors that target the same protein can help to confirm that the observed phenotype is due to on-target activity.
- Pharmacokinetics and Pharmacodynamics: For in vivo studies, the pharmacokinetic and pharmacodynamic properties of the inhibitor must be carefully considered.

© 2026 BenchChem. All rights reserved.

- "Druggability" of the Target: Not all proteins are amenable to inhibition by small molecules. [28]

Proteolysis-Targeting Chimeras (PROTACs): Hijacking the Cellular Machinery for Protein Degradation

PROTACs are a novel class of small molecules that induce the degradation of a target protein rather than simply inhibiting it.[28][29] This represents a paradigm shift in chemical biology, enabling the targeting of proteins previously considered "undruggable."[28][30]

Mechanism of Action: PROTACs are heterobifunctional molecules composed of two ligands connected by a linker.[28][31][32] One ligand binds to the target protein, while the other binds to an E3 ubiquitin ligase.[28][31][32] This brings the target protein into close proximity with the E3 ligase, leading to the ubiquitination of the target protein.[28][29][31][33] The ubiquitinated protein is then recognized and degraded by the proteasome.[28][29][31] A key advantage of PROTACs is their catalytic mode of action; a single PROTAC molecule can induce the degradation of multiple target protein molecules.[28][31]

Mechanism of Action: PROTAC-Mediated Protein Degradation



Click to download full resolution via product page

Caption: PROTACs induce the degradation of a target protein by bringing it into proximity with an E3 ubiquitin ligase.

Key Considerations for PROTACs:

- Ternary Complex Formation: The formation of a stable ternary complex between the target protein, PROTAC, and E3 ligase is critical for efficient degradation.[28]
- Selectivity: The selectivity of a PROTAC is determined by the selectivity of both the target-binding ligand and the E3 ligase-binding ligand.
- Pharmacokinetics: The larger size and more complex structure of PROTACs can present challenges for achieving favorable pharmacokinetic properties.

Comparison of Knockout Methodologies

© 2026 BenchChem. All rights reserved.

Feature	CRISPR-Cas9	RNAi (siRNA)	Small Molecule Inhibitors	PROTACs
Effect	Permanent Knockout	Transient Knockdown	Reversible Inhibition	Reversible Degradation
Level of Action	DNA	mRNA	Protein	Protein
Specificity	High	Moderate	Variable	High
Off-Target Effects	Potential for genomic off-targets[10][11][34][35]	Common, miRNA-like effects[17][19][36][37]	Can have off-target binding[22]	Dependent on ligand selectivity
Temporal Control	No	Yes	Yes	Yes
Reversibility	No	Yes	Yes	Yes
Throughput	Moderate	High	High	Moderate
Key Advantage	Complete and permanent loss of function	Simplicity and speed for transient studies	Tunable and reversible perturbation	Targets "undruggable" proteins[28][32]
Key Limitation	Potential for off-target mutations[10][11][34][35]	Incomplete knockdown and off-target effects[17][19][36][37]	Target must be "druggable"	Complex pharmacology

A Self-Validating System: The Path to Trustworthy Data

To ensure the robustness and reliability of your findings, it is essential to build a self-validating experimental system. This involves a multi-pronged approach to confirm that the observed phenotype is a direct result of the intended perturbation.

© 2026 BenchChem. All rights reserved.

- Orthogonal Approaches: Whenever possible, use at least two different methods to confirm your findings. For example, validate a phenotype observed with a small molecule inhibitor by generating a CRISPR-Cas9 knockout of the target gene.[30]

- Rescue Experiments: For genetic knockouts or knockdowns, re-introducing a wild-type version of the gene should rescue the observed phenotype.[18][30] This is a powerful control to rule out off-target effects.

- Dose-Response and Time-Course Studies: For chemical perturbations, demonstrating a clear dose-response and time-course relationship between target engagement and the phenotypic outcome strengthens the evidence for a causal link.

- Appropriate Controls: The inclusion of proper controls is non-negotiable. This includes non-targeting gRNAs or siRNAs, inactive enantiomers of small molecules, and wild-type or vehicle-treated samples.[13][24]

Conclusion: A Strategic Approach to Mechanism of Action Studies

The confirmation of a drug's or a gene's mechanism of action is a critical and often complex endeavor. The choice of knockout methodology should be guided by the specific research question, the nature of the target, and the available resources. CRISPR-Cas9 offers the power of permanent and complete gene ablation, while RNAi provides a rapid means for transient knockdown. Small molecule inhibitors and PROTACs offer the advantage of temporal control and reversibility, with PROTACs opening up new avenues for targeting previously intractable proteins.

By understanding the strengths and limitations of each approach and by designing experiments with rigorous controls and validation strategies, researchers can confidently and accurately elucidate the intricate molecular mechanisms that underpin biological processes and disease, ultimately paving the way for the development of novel and effective therapies.

References

- Horizon Discovery. (n.d.). Off-target effects: disturbing the silence of RNA interference (RNAi). Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Seyhan, A. A. (2010, December 16). RNAi screens for the identification and validation of novel targets: Current status and challenges. Nature. Retrieved from [Link]
- Drug Discovery News. (2025, October 22). What are PROTACs? Mechanisms, advantages, and challenges. Retrieved from [Link]
- GlobalData. (2025, April 29). How to Validate Gene Knockout Efficiency: Methods & Best Practices. Pharmaceutical Technology. Retrieved from [Link]
- Horizon Discovery. (2018, June 14). 5 ways to validate and extend your research with Knockout Cell Lines. Retrieved from [Link]
- Zhang, X. H., Tee, L. Y., Wang, X. G., Huang, Q. S., & Yang, S. H. (2015). Off-target effects in CRISPR/Cas9 gene editing. Nucleic Acids Research, 43(12), 5913–5926. Retrieved from [Link]
- Vajda, S., Beglov, D., & Camacho, C. J. (2015). Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations. PLOS Computational Biology, 11(2), e1004081. Retrieved from [Link]
- Naeem, M., Majeed, S., Ho, K. K., & Ul-Haq, Z. (2024, January 18). Reducing the Off-target Effect of CRISPR-Cas9 Genome Editing. Biologics: Targets and Therapy, 18, 1–13. Retrieved from [Link]
- Couzin, J. (2006). RNAi: for functional analysis and target validation. Expert Opinion on Therapeutic Targets, 10(2), 337–340. Retrieved from [Link]
- siTOOLs Biotech. (n.d.). siRNA Off-Target Effects: Causes, Extent & Impact. Retrieved from [Link]
- Beissert, T., Weiss, K., & Boriss, H. (2015). RNAi as a tool for target discovery in early pharmaceutical research. IMR Press. Retrieved from [Link]
- Bio-Synthesis. (2023, January 17). Off Target Effects in small interfering RNA or siRNA. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Workman, P., & Collins, I. (2023, October 5). Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. Cancer Research, 83(19), 3096–3103. Retrieved from [Link]
- Cui, T., Zhang, D., & Chen, Y. (2023, March 8). Off-target effects in CRISPR/Cas9 gene editing. Frontiers in Bioengineering and Biotechnology, 11, 1143106. Retrieved from [Link]
- Assay Genie. (2024, March 13). Advantages of Small Molecule Inhibitors in Therapeutic Interventions. Retrieved from [Link]
- Bunnage, M. E., & Jones, L. H. (2017, August 22). Small Molecules and Their Role in Effective Preclinical Target Validation. SLAS Discovery, 22(7), 835–842. Retrieved from [Link]
- Lino, C. A., Harper, J. C., Carney, J. P., & Timlin, J. A. (2018). Delivering CRISPR: a review of the challenges and approaches. Drug Delivery, 25(1), 1234–1257. Retrieved from [Link]
- The Biochemist. (2021, July 23). A beginner's guide to PROTACs and targeted protein degradation. Retrieved from [Link]
- Wikipedia. (n.d.). Proteolysis targeting chimera. Retrieved from [Link]
- Chen, Y., Liu, X., Zhang, Y., & Wang, Y. (2024, December 18). Off-Target Effects in Genome Editing: A Systematic Review of Prediction and Mitigation Strategies. Computational Molecular Biology. Retrieved from [Link]
- Baud Group. (n.d.). PROTACs. Retrieved from [Link]
- Guo, Z., Li, Y., & Xie, C. (2021, January 4). Off-target effects of RNAi correlate with the mismatch rate between dsRNA and non-target mRNA. RNA Biology, 18(11), 1747–1759. Retrieved from [Link]
- Ailan, A., & Narayanan, R. (2007). Target validation to biomarker development: focus on RNA interference. Expert Opinion on Drug Discovery, 2(2), 225–238. Retrieved from [Link]
- Dahl, A. (2020). siRNA Specificity: RNAi Mechanisms and Strategies to Reduce Off-Target Effects. Frontiers in Molecular Biosciences, 7, 33. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Crusio, W. E., Goldowitz, D., Holmes, A., & Wolfer, D. (2009). Interpretation of knockout experiments: the congenic footprint. Genes, Brain and Behavior, 8(2), 142–146. Retrieved from [Link]
- Biognosys. (n.d.). How to Validate a CRISPR Knockout. Retrieved from [Link]
- Scott, J. D., & Ciulli, A. (2015, May 21). Target (In)Validation: A Critical, Sometimes Unheralded, Role of Modern Medicinal Chemistry. Journal of Medicinal Chemistry, 58(10), 4097–4113. Retrieved from [Link]
- Horizon Discovery. (n.d.). Drug Target Identification & Validation. Retrieved from [Link]
- Journal of Computer-Aided Molecular Design. (2022, September 28). An Interpretable Machine Learning Model for Selectivity of Small-Molecules Against Homologous Protein Family. Retrieved from [Link]
- Cyagen. (2025, June 5). How to Validate Your Targeted Gene Editing Knockout Cell Line?. Retrieved from [Link]
- Accounts of Chemical Research. (2023, July 18). Selection Criteria for Small-Molecule Inhibitors in Area-Selective Atomic Layer Deposition: Fundamental Surface Chemistry Considerations. Retrieved from [Link]
- HHMI BioInteractive. (n.d.). CRISPR-Cas9 Mechanisms and Applications. Retrieved from [Link]
- Takara Bio. (2018, October 8). Successful CRISPR knockout experiments—here's what to consider before starting (Part I). Retrieved from [Link]
- Crusio, W. E. (2007). Cautionary Insights on Knockout Mouse Studies: The Gene or Not the Gene?. Methods in Molecular Biology, 368, 29–38. Retrieved from [Link]
- miniPCR bio™. (2021, August 12). Interpreting Results of the Knockout Lab by miniPCR bio™ [Video]. YouTube. Retrieved from [Link]
- Synthego. (2022, October 3). A Guide to CRISPR-Cas Mechanism of Action: Function and Optimization. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Adhikari, S., & Sereda, M. (2021, August 21). Mechanism and Applications of CRISPR/Cas-9-Mediated Genome Editing. Journal of Clinical Medicine, 10(16), 3795. Retrieved from [Link]
- ACS Omega. (2022, December 30). Insights into the Mechanism of CRISPR/Cas9-Based Genome Editing from Molecular Dynamics Simulations. Retrieved from [Link]
- Cyagen. (2025, June 11). Choosing the Best Knockout Cell Line Strategy. Retrieved from [Link]
- Crawley, J. N. (1996). Using Knockout and Transgenic Mice to Study Neurophysiology and Behavior. In Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Lippincott-Raven. Retrieved from [Link]
- CRISPR Therapeutics. (n.d.). Gene Editing. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. storage.imrpress.com [storage.imrpress.com]
- 2. Target validation to biomarker development: focus on RNA interference - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Drug Target Identification & Validation [horizondiscovery.com]
- 4. selectscience.net [selectscience.net]
- 5. Gene Editing | CRISPR Therapeutics [crisprtx.com]
- 6. media.hhmi.org [media.hhmi.org]
- 7. Mechanism and Applications of CRISPR/Cas-9-Mediated Genome Editing - PMC [pmc.ncbi.nlm.nih.gov]
- 8. A Guide to CRISPR-Cas Mechanism of Action: Function and Optimization - CRISPR QC [crisprqc.com]

© 2026 BenchChem. All rights reserved.

- 9. Successful CRISPR knockout experiments—here's what to consider before starting (Part I) [takarabio.com]
- 10. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Frontiers | Off-target effects in CRISPR/Cas9 gene editing [frontiersin.org]
- 12. Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
- 13. How to Validate Gene Knockout Efficiency: Methods & Best Practices [synapse.patsnap.com]
- 14. How to Validate a CRISPR Knockout [biognosys.com]
- 15. Interpretation of knockout experiments: the congenic footprint - PMC [pmc.ncbi.nlm.nih.gov]
- 16. tandfonline.com [tandfonline.com]
- 17. horizondiscovery.com [horizondiscovery.com]
- 18. Top 10 Ways to Validate Your RNAi Data | Thermo Fisher Scientific - US [thermofisher.com]
- 19. Off Target Effects in small interfering RNA or siRNA [biosyn.com]
- 20. Off-target effects of RNAi correlate with the mismatch rate between dsRNA and non-target mRNA - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. assaygenie.com [assaygenie.com]
- 22. caymanchem.com [caymanchem.com]
- 23. aacrjournals.org [aacrjournals.org]
- 24. tandfonline.com [tandfonline.com]
- 25. pubs.acs.org [pubs.acs.org]
- 26. Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations - PMC [pmc.ncbi.nlm.nih.gov]
- 27. tandfonline.com [tandfonline.com]
- 28. What are PROTACs? Mechanisms, advantages, and challenges | Drug Discovery News [drugdiscoverynews.com]
- 29. portlandpress.com [portlandpress.com]
- 30. 5 ways to validate and extend your research with Knockout Cell Lines [horizondiscovery.com]

© 2026 BenchChem. All rights reserved.

- 31. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]
- 32. bocsci.com [bocsci.com]
- 33. baudlab.co.uk [baudlab.co.uk]
- 34. dovepress.com [dovepress.com]
- 35. Off-Target Effects in Genome Editing: A Systematic Review of Prediction and Mitigation Strategies | Chen | Computational Molecular Biology [bioscipublisher.com]
- 36. sitoolsbiotech.com [sitoolsbiotech.com]
- 37. Frontiers | siRNA Specificity: RNAi Mechanisms and Strategies to Reduce Off-Target Effects [frontiersin.org]

- To cite this document: BenchChem. [Confirming Mechanism of Action: A Comparative Guide to Genetic and Chemical Knockout Studies]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b427899/docs#confirming-mechanism-of-action-a-comparative-guide-to-genetic-and-chemical-knockout-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.